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Compound of Interest

Methyl 4-
Compound Name:

benzenesulfonamidobenzoate

Cat. No.: B182461

A Technical Guide to Methyl 4-
benzenesulfonamidobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-
benzenesulfonamidobenzoate, a chemical compound of interest in research and as a
potential intermediate for drug discovery. This document outlines its chemical and physical
properties, detailed synthesis protocols, and the biological context for its classification as a
sulfonamide derivative.

Core Properties

Methyl 4-benzenesulfonamidobenzoate is a sulfonamide derivative with the CAS number
107920-79-6.[1] Its fundamental properties are summarized below.
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Property Value Source
CAS Number 107920-79-6 [1]
Molecular Formula C14H13NOa4S [1]
Molecular Weight 291.32 g/mol [1]
Purity Typically 295% [1]

While specific experimental data for the melting point, boiling point, and solubility of Methyl 4-
benzenesulfonamidobenzoate are not readily available in the cited literature, the physical
properties of similar novel sulfonamide derivatives are routinely characterized. For instance,
related compounds have determined melting points, such as 167 °C and 76 °C for other newly
synthesized sulfonamides.[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of Methyl 4-
benzenesulfonamidobenzoate.
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Spectroscopic Data

N-H Stretching: 3350-3140 cm~—1C=0 Stretching
(Ester): 1730-1715 cm~1SO2 Asymmetric
Stretching: 1350-1310 cm~1SO2 Symmetric
Stretching: 1155-1140 cm~1C-O Stretching
(Ester): 1300-1000 cm~tAromatic C=C
Stretching: 1600-1450 cm~1

FT-IR (cm™1)

The proton NMR spectrum is expected to show
distinct doublets for the aromatic protons on the
two para-substituted benzene rings. The methyl
ester group will appear as a sharp singlet, and

1H-NMR the sulfonamide N-H proton will also produce a
signal. The electron-withdrawing nature of the
sulfonyl and carbomethoxy groups will cause
the nearby aromatic protons to appear

downfield.

The carbon NMR spectrum will display

characteristic signals for the carbons in the two
BBC-NMR distinct para-substituted aromatic rings, the

carbonyl carbon of the ester, and the methyl

carbon of the ester.

Experimental Protocols

The synthesis of Methyl 4-benzenesulfonamidobenzoate is typically achieved through a two-
step process: the formation of the sulfonamide bond followed by esterification. A detailed
protocol for the synthesis of the precursor, 4-benzenesulfonamidobenzoic acid, is provided
below, followed by a general method for its esterification.

Synthesis of 4-Benzenesulfonamidobenzoic Acid

This protocol is adapted from the synthesis of 4-benzenesulfonamidobenzoic acid.

Materials:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b182461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 4-Aminobenzoic acid

e Benzenesulfonyl chloride

e 1M Sodium carbonate (Naz2COs) solution

e 1N Hydrochloric acid (HCI)

¢ Distilled water

» Methanol (for recrystallization)

Procedure:

Dissolve 4-aminobenzoic acid (1 g, 7.3 mmol) in 10 ml of distilled water.
e Adjust the pH of the solution to 8-9 using a 1M Naz2COs solution.
e Add benzenesulfonyl chloride (1.29 g, 7.3 mmol) to the solution.

« Stir the mixture at room temperature until all the suspended benzenesulfonyl chloride is
consumed.

e Upon completion of the reaction, adjust the pH to 1-2 with 1N HCI, which will cause a
precipitate to form.

« Filter the precipitate, wash it with distilled water, and then dry it.

» Recrystallize the crude product from methanol to yield colorless crystals of 4-
benzenesulfonamidobenzoic acid.[2]

Esterification to Methyl 4-benzenesulfonamidobenzoate

The resulting 4-benzenesulfonamidobenzoic acid can be esterified to the final product. A
general procedure for Fischer esterification is as follows:

Materials:

e 4-Benzenesulfonamidobenzoic acid
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e Methanol (in excess, as solvent and reactant)

« A catalytic amount of strong acid (e.g., concentrated sulfuric acid)
Procedure:

e Suspend 4-benzenesulfonamidobenzoic acid in an excess of methanol.
e Add a catalytic amount of concentrated sulfuric acid.

o Reflux the mixture for several hours. The reaction progress can be monitored by Thin Layer
Chromatography (TLC).

 After the reaction is complete, cool the mixture and remove the excess methanol under
reduced pressure.

e The residue can then be worked up, for example, by neutralizing the acid catalyst and
extracting the ester into an organic solvent.

e The final product can be purified by recrystallization or column chromatography.

Visualized Experimental Workflow

The synthesis of Methyl 4-benzenesulfonamidobenzoate can be visualized as a two-step
process.
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Step 1: Sulfonamide Formation

Benzenesulfonyl Chloride
4-Aminobenzoic Acid Reaction in aqueous Na2CO3 4-Benzenesulfonamidobenzoic Aci@
Step 2: Esterification
Methanol (excess) Catalytic H2SOa  )—| Methyl 4-benzenesulfonamidobenzoatej

Click to download full resolution via product page

A two-step synthesis workflow for Methyl 4-benzenesulfonamidobenzoate.

Biological Context and Potential Applications

Methyl 4-benzenesulfonamidobenzoate belongs to the sulfonamide class of compounds.
Sulfonamides are a well-established class of synthetic drugs with a broad range of
pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties.
[1][3] Their primary mechanism of action in bacteria is the competitive inhibition of the enzyme
dihydropteroate synthase (DHPS). This enzyme is crucial for the synthesis of dihydrofolic acid,
a precursor to folic acid, which is essential for DNA and RNA synthesis in bacteria.[1] By
disrupting this pathway, sulfonamides hinder bacterial growth and replication.

While specific biological activity studies on Methyl 4-benzenesulfonamidobenzoate are not
extensively documented, it is considered a valuable research compound.[4] It serves as a
versatile intermediate for creating libraries of related compounds for biological screening
through derivatization reactions such as ester hydrolysis or reactions at the sulfonamide N-H
group.[4] The development of novel sulfonamide derivatives is an active area of research
aimed at overcoming microbial resistance to existing drugs.
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Logical Relationship Diagram

The following diagram illustrates the role of Methyl 4-benzenesulfonamidobenzoate as a
research chemical and its relationship to the broader class of sulfonamides and their biological

targets.
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Logical relationship of Methyl 4-benzenesulfonamidobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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